Cas no 1539755-90-2 (2-(4-methylthiophen-2-yl)propan-2-amine)

• Product Name: 2-(4-methylthiophen-2-yl)propan-2-amine
• CAS No: 1539755-90-2
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5799599
• PubChem ID: 91418486
• Update Time: 2025-05-25

2-(4-methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-2-yl)propan-2-amine
• 1539755-90-2
• EN300-1798039

• Inchi： 1S/C8H13NS/c1-6-4-7(10-5-6)8(2,3)9/h4-5H,9H2,1-3H3
• InChI Key： HPRZSUHFPAVBAH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C)(C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-methylthiophen-2-yl)propan-2-amine

Comprehensive Overview of 2-(4-methylthiophen-2-yl)propan-2-amine (CAS No. 1539755-90-2): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(4-methylthiophen-2-yl)propan-2-amine (CAS No. 1539755-90-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a thiophene ring substituted with a methyl group and an amine functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₃NS, and distinct chemical properties make it a subject of interest for researchers exploring novel bioactive molecules and material science applications.

The growing demand for heterocyclic compounds like 2-(4-methylthiophen-2-yl)propan-2-amine is driven by their role in drug discovery and medicinal chemistry. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting agents, aligning with trends in neuropharmacology and psychoactive research. However, it's crucial to emphasize that this compound is strictly for research purposes and not intended for human consumption. The scientific community continues to investigate its structure-activity relationships (SAR) to unlock new therapeutic possibilities.

From a synthetic chemistry perspective, the thiophene-amine scaffold of CAS No. 1539755-90-2 offers intriguing reactivity patterns. Its lipophilicity and hydrogen-bonding capacity make it valuable for designing small molecule modulators. Researchers frequently search for "synthesis methods for 2-(4-methylthiophen-2-yl)propan-2-amine" or "CAS 1539755-90-2 solubility data," reflecting the compound's technical relevance. Current literature suggests optimized routes involving Grignard reactions or reductive amination protocols, though yields and purity remain active areas of optimization.

The compound's physicochemical properties—including its molecular weight of 155.26 g/mol and logP value—are frequently queried in chemical databases. These parameters critically influence its behavior in chromatographic analysis and formulation studies. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing 2-(4-methylthiophen-2-yl)propan-2-amine, with particular attention to its stability under various pH conditions.

In the context of green chemistry initiatives, researchers are exploring catalytic methods to produce 1539755-90-2 with reduced environmental impact. Questions like "biodegradability of thiophene derivatives" or "sustainable synthesis of CAS 1539755-90-2" reflect this trend. The compound's electron-rich aromatic system also positions it as a candidate for organic electronic materials, though this application space requires further investigation.

Quality control remains paramount when working with 2-(4-methylthiophen-2-yl)propan-2-amine. Reputable suppliers provide certificates of analysis (CoA) detailing purity specifications (typically ≥95% by HPLC), residual solvent levels, and heavy metal content. Storage recommendations usually specify 2-8°C under inert atmosphere to maintain stability, addressing common search queries about "CAS 1539755-90-2 storage conditions."

Emerging research directions include computational studies of the compound's molecular docking potential and ADMET predictions. The methylthiophene moiety's influence on membrane permeability and metabolic stability makes 1539755-90-2 a valuable case study in cheminformatics. However, all applications must adhere to ethical research guidelines and regulatory compliance standards.

For researchers sourcing this material, understanding supply chain transparency and intellectual property considerations is essential. Patents referencing 2-(4-methylthiophen-2-yl)propan-2-amine typically cover composition of matter or synthetic processes, necessitating thorough prior art searches. The compound's appearance as a white to off-white crystalline powder with characteristic spectral fingerprints aids in authentication.

As analytical technologies advance, studies utilizing high-resolution mass spectrometry (HRMS) and X-ray crystallography continue to refine our understanding of this molecule's solid-state properties and conformational flexibility. Such data proves invaluable when addressing search queries like "1539755-90-2 crystal structure" or "vibrational spectroscopy of methylthiophene amines."

The scientific discourse surrounding CAS No. 1539755-90-2 exemplifies how specialty chemicals bridge academic research and industrial applications. While not a household name, its structure-property relationships contribute meaningfully to molecular design paradigms. Future research may explore its structure-odor relationships for flavor/fragrance chemistry or coordination chemistry with transition metals—demonstrating the enduring relevance of well-characterized heterocyclic building blocks.